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Compound of Interest

Compound Name: Coumamidine gammal

Cat. No.: B051222

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coumamidine gammal is a broad-spectrum aminocoumarin antibiotic.[1] This class of
antibiotics is known to inhibit bacterial DNA gyrase, an essential enzyme for DNA replication,
making it a critical area of study in the development of new antibacterial agents.[2][3] These
application notes provide a comprehensive overview of Coumamidine gammal, its potential
use as a reference compound in antibiotic research, and detailed protocols for its
characterization and in-vivo evaluation.

While not currently available as a certified reference standard from major pharmacopoeias, the
well-documented microbiological activity of Coumamidine gammal makes it a valuable tool
for researchers engaged in the discovery and development of novel antibiotics targeting DNA
gyrase.

Physicochemical and Microbiological Properties

A reference compound in antibiotic research requires well-defined physical, chemical, and
biological characteristics. The following tables summarize the key properties of Coumamidine
gammal.
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Table 1: Physicochemical Properties of Coumamidine

gammal
Property Value Source
Molecular Formula C33H49N13013 PubChem
Molecular Weight 835.8 g/mol PubChem[4]
CAS Number 121634-35-3 PubChem[4]

White powder (typical for
Appearance ) ) General knowledge
aminocoumarins)

Poor water solubility
Solubility (characteristic of General knowledge

aminocoumarins)[3]

Store at -20°C in a dry, dark ]
Storage | General laboratory practice
place.

Table 2: In Vitro Microbiological Activity of Coumamidine

gammal (MICoo in pg/mL)

Organism MICso (pg/mL)
Staphylococcus aureus 1.0[1]
Enterobacteriaceae 2.0[1]
Haemophilus influenzae 0.5[1]
Neisseria gonorrhoeae 0.5[1]
Pseudomonas aeruginosa 8.0[1]
Streptococcus pyogenes 8.0[1]
Legionella pneumophila 8.0[1]
Campylobacter jejuni and coli 1.0[1]
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Mechanism of Action: Inhibition of DNA Gyrase

Coumamidine gammal, as an aminocoumarin antibiotic, targets the B subunit of bacterial
DNA gyrase (GyrB).[2][3] This inhibition is competitive with ATP, preventing the enzyme from
introducing negative supercoils into the DNA, a process essential for DNA replication and
transcription.[2][3] The disruption of this process leads to the cessation of bacterial cell division.
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Mechanism of Action of Coumamidine gammal

Experimental Protocols

The following are detailed protocols for key experiments utilizing Coumamidine gammal as a

reference compound.

Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution

This protocol determines the lowest concentration of Coumamidine gammal that inhibits the

visible growth of a microorganism.

Materials:
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e Coumamidine gammal

e Test microorganism

e Mueller-Hinton Broth (MHB)

o Sterile 96-well microtiter plates
e Spectrophotometer
 Incubator

Procedure:

o Preparation of Coumamidine gammal Stock Solution: Prepare a stock solution of
Coumamidine gammal in a suitable solvent (e.g., DMSO) at a concentration of 1 mg/mL.

o Preparation of Bacterial Inoculum:
o Culture the test microorganism overnight in MHB at 37°C.

o Dilute the overnight culture in fresh MHB to achieve a final concentration of approximately
5 x 10> CFU/mL.

e Serial Dilution in Microtiter Plate:
o Add 100 pL of sterile MHB to wells 2-12 of a 96-well plate.
o Add 200 pL of the Coumamidine gammal stock solution to well 1.

o Perform a 2-fold serial dilution by transferring 100 pL from well 1 to well 2, mixing, and
continuing this process to well 10. Discard 100 pL from well 10.

o Well 11 serves as the growth control (no antibiotic) and well 12 as the sterility control (no
bacteria).

e Inoculation: Add 100 uL of the prepared bacterial inoculum to wells 1-11.

 Incubation: Incubate the plate at 37°C for 18-24 hours.
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¢ Determination of MIC: The MIC is the lowest concentration of Coumamidine gammal at
which no visible growth (turbidity) is observed.
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Prepare Coumamidine gammal
Stock Solution (1 mg/mL)

Y

Perform 2-fold Serial Dilution Prepare Bacterial Inoculum
in 96-well plate (=5 x 10”5 CFU/mL)

Inoculate wells with
bacterial suspension

Incubate at 37°C
for 18-24 hours

Determine MIC
(lowest concentration with no growth)
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Induce systemic infection in mice
(e.g., intraperitoneal injection)

Administer Coumamidine gammal
(subcutaneous injection)

Monitor mice for morbidity
and mortality for 7 days

Calculate ED50
(Effective Dose 50%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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